Cas no 1124214-25-0 (4-Amino-2-chloro-3-fluorobenzoic acid)

4-Amino-2-chloro-3-fluorobenzoic acid is a fluorinated benzoic acid derivative with a molecular formula of C₇H₅ClFNO₂. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring halogenated aromatic frameworks. The presence of amino, chloro, and fluoro substituents enhances its reactivity, enabling selective functionalization for targeted applications. Its high purity and stability make it suitable for precision chemical reactions, including coupling and derivatization processes. The compound is commonly utilized in research and industrial settings for its ability to introduce both halogen and carboxyl functionalities into complex molecular structures. Proper handling and storage are recommended to maintain its integrity.

4-Amino-2-chloro-3-fluorobenzoic acid structure

1124214-25-0 structure

Product Name:4-Amino-2-chloro-3-fluorobenzoic acid

CAS No:1124214-25-0

MF:C₇H₅ClFNO₂

MW:189.571504354477

MDL:MFCD20646129

CID:3025737

PubChem ID:66878814

Update Time:2025-06-06

4-Amino-2-chloro-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-chloro-3-fluorobenzoic acid
- NHDBDTBRXKRBQV-UHFFFAOYSA-N
- AS-63018
- SCHEMBL1020878
- 1124214-25-0
- 4-amino-2-chloro-3-fluorobenzoicacid
- MFCD20646129
- CS-0441223
- AKOS027323712
- A10783
- MDL： MFCD20646129
- Inchi： 1S/C7H5ClFNO2/c8-5-3(7(11)12)1-2-4(10)6(5)9/h1-2H,10H2,(H,11,12)
- InChI Key： NHDBDTBRXKRBQV-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CC=1C(=O)O)N)F

Computed Properties

Exact Mass: 188.9992843g/mol
Monoisotopic Mass: 188.9992843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3
XLogP3: 1.5

Experimental Properties

Density: 1.574±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.36 g/l) (25 º C),

4-Amino-2-chloro-3-fluorobenzoic acid Pricemore >>

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